Cas no 645411-83-2 (L-Serine, L-methionyl-L-alanyl-L-arginyl-L-arginyl-L-alanyl-L-alanyl-)

• Product Name: L-Serine, L-methionyl-L-alanyl-L-arginyl-L-arginyl-L-alanyl-L-alanyl-
• CAS No: 645411-83-2
• MF: C₂₉H₅₅N₁₃O₉S
• MW: 761.893703699112
• CID: 422918
• PubChem ID: 71379669
• Update Time: 2025-04-19

L-Serine, L-methionyl-L-alanyl-L-arginyl-L-arginyl-L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Serine, L-methionyl-L-alanyl-L-arginyl-L-arginyl-L-alanyl-L-alanyl-
• 645411-83-2
• L-Methionyl-L-alanyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithyl-L-alanyl-L-alanyl-L-serine
• DTXSID80802221

• Inchi： 1S/C29H55N13O9S/c1-14(21(44)37-15(2)23(46)42-20(13-43)27(50)51)39-25(48)18(7-5-10-35-28(31)32)41-26(49)19(8-6-11-36-29(33)34)40-22(45)16(3)38-24(47)17(30)9-12-52-4/h14-20,43H,5-13,30H2,1-4H3,(H,37,44)(H,38,47)(H,39,48)(H,40,45)(H,41,49)(H,42,46)(H,50,51)(H4,31,32,35)(H4,33,34,36)/t14-,15-,16-,17-,18-,19-,20-/m0/s1
• InChI Key： AORZYIITXVTACN-RBZZARIASA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(=O)O)CO)=O)=O)=O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O)=O)N

Computed Properties

• Exact Mass: 761.39715
• Monoisotopic Mass: 761.39664156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 52
• Rotatable Bond Count: 25
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.3
• Topological Polar Surface Area: 412Ų

Experimental Properties

• PSA: 381.95